Cas no 1184953-71-6 (5-(Bromomethyl)-1-(phenylsulfonyl)-1H-indole)

• Product Name: 5-(Bromomethyl)-1-(phenylsulfonyl)-1H-indole
• CAS No: 1184953-71-6
• MF: C₁₅H₁₂BrNO₂S
• MW: 350.230281829834
• MDL: MFCD03840612
• CID: 2193938
• PubChem ID: 53435100
• Update Time: 2025-05-25

5-(Bromomethyl)-1-(phenylsulfonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-Benzenesulfonyl-5-(bromomethyl)-1h-indole
• 1-(Benzenesulfonyl)-5-(bromomethyl)indole
• 1-PHENYLSULFONYL-5-BROMOMETHYLINDOLE
• F18605
• WEPKKLRCOPTNLP-UHFFFAOYSA-N
• 5-(bromomethyl)-1-(phenylsulfonyl)-1H-indole
• 1-(benzenesulfonyl)-5-(bromomethyl)-1H-indole
• DB-363240
• SCHEMBL4094100
• 1-Benzenesulfonyl-5-bromomethyl-1H-indole
• 1184953-71-6
• 5-(Bromomethyl)-1-(phenylsulfonyl)-1H-indole

• MDL： MFCD03840612
• Inchi： 1S/C15H12BrNO2S/c16-11-12-6-7-15-13(10-12)8-9-17(15)20(18,19)14-4-2-1-3-5-14/h1-10H,11H2
• InChI Key： WEPKKLRCOPTNLP-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1)C=CN2S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 348.97700
• Monoisotopic Mass: 348.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.3E-3 g/L) (25 ºC),
• PSA: 47.45000
• LogP: 4.85400

Additional information on 5-(Bromomethyl)-1-(phenylsulfonyl)-1H-indole

Comprehensive Overview of 5-(Bromomethyl)-1-(phenylsulfonyl)-1H-indole (CAS No. 1184953-71-6)

5-(Bromomethyl)-1-(phenylsulfonyl)-1H-indole (CAS No. 1184953-71-6) is a highly versatile organic compound widely utilized in pharmaceutical research, material science, and chemical synthesis. This brominated indole derivative is particularly valued for its role as a key intermediate in the development of bioactive molecules. Its unique structural features, including the bromomethyl and phenylsulfonyl functional groups, make it indispensable for cross-coupling reactions and heterocyclic chemistry applications.

In recent years, the demand for 5-(Bromomethyl)-1-(phenylsulfonyl)-1H-indole has surged due to its relevance in drug discovery and medicinal chemistry. Researchers are increasingly exploring its potential in designing kinase inhibitors and anticancer agents, aligning with the growing focus on targeted therapies. The compound's CAS No. 1184953-71-6 is frequently searched in academic databases, reflecting its prominence in cutting-edge research.

From a synthetic perspective, 5-(Bromomethyl)-1-(phenylsulfonyl)-1H-indole serves as a pivotal building block for palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Its bromomethyl group offers excellent reactivity for C-C bond formation, while the phenylsulfonyl moiety enhances stability during multi-step transformations. These attributes are critical for optimizing yield and purity in complex syntheses.

Beyond pharmaceuticals, this compound is gaining traction in agrochemical research and functional material design. Its compatibility with green chemistry principles—such as solvent-free reactions and catalytic recycling—resonates with the industry's shift toward sustainable practices. Laboratories worldwide prioritize CAS 1184953-71-6 for its reproducibility and scalability, addressing the need for cost-effective and eco-friendly solutions.

Quality control of 5-(Bromomethyl)-1-(phenylsulfonyl)-1H-indole is rigorously maintained through advanced analytical techniques like HPLC, NMR, and mass spectrometry. Suppliers emphasize batch-to-batch consistency to meet the stringent requirements of GMP-certified facilities. This focus on reliability has positioned the compound as a staple in high-throughput screening libraries and combinatorial chemistry workflows.

Emerging trends also highlight its utility in proteomics and bioconjugation. The bromomethyl group enables selective labeling of biomolecules, facilitating studies in cellular imaging and drug delivery systems. Such applications are frequently discussed in forums and publications, underscoring the compound's interdisciplinary appeal.

In summary, 5-(Bromomethyl)-1-(phenylsulfonyl)-1H-indole (CAS No. 1184953-71-6) exemplifies innovation in modern chemistry. Its adaptability across life sciences and industrial R&D ensures its continued relevance, while ongoing studies explore uncharted applications. For researchers seeking a robust chemical intermediate, this compound remains a top-tier choice.